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Compound of Interest

Compound Name: NIH-12848

Cat. No.: B1678873

For researchers and laboratory professionals handling NIH-12848, a specific PI5P4Ky inhibitor,
adherence to proper disposal protocols is crucial for maintaining a safe and compliant
laboratory environment. This guide provides a procedural overview for the safe handling and
disposal of NIH-12848 waste, ensuring the protection of personnel and the environment.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following
table summarizes key physical and chemical properties of NIH-12848 relevant to its handling
and preparation for disposal.
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Property Value Citation(s)
Molecular Weight 385.41 g/mol [1]

Form Solid

Color White

Solubility in DMSO 50 mg/mL - 77 mg/mL

Solubility in Ethanol 8 mg/mL - 77 mg/mL

Solubility in Water Insoluble

Storage Temperature 2-8°C

Long-term Storage -20°C (as powder for 3 years)

Non-hazardous for transport

Transport Classification
(DOT, IMDG, IATA)

Disposal Procedures for NIH-12848

The disposal of NIH-12848, like all laboratory chemicals, must be conducted in accordance
with prevailing country, federal, state, and local regulations. The following steps provide a
general framework for proper disposal.

Step 1: Waste Identification and Segregation

Properly identify and segregate waste containing NIH-12848. This includes:
e Unused or expired solid compound: Keep in its original or a clearly labeled, sealed container.

e Solutions: Solutions of NIH-12848, typically in solvents like DMSO or ethanol, should be
collected in a designated, labeled hazardous waste container.

» Contaminated materials: Iltems such as pipette tips, gloves, and empty vials that have come
into contact with NIH-12848 should be collected in a separate, clearly labeled waste stream
for solid chemical waste.

Step 2: Spill Management and Cleanup
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In the event of a spill, prompt and safe cleanup is essential to prevent exposure and
environmental contamination.

o Ensure Personal Protective Equipment (PPE): Wear appropriate PPE, including safety
goggles, gloves, and a lab coat. For larger spills or in poorly ventilated areas, respiratory
protection may be necessary.

o Contain the Spill: Prevent the spill from spreading. For liquid spills, use an absorbent, inert
material such as diatomite or universal binders.

o Clean the Area: Once the spill is absorbed, decontaminate the surface by scrubbing with
alcohol.

» Dispose of Cleanup Materials: All contaminated absorbent materials and cleaning supplies
must be collected and disposed of as hazardous waste, following the same procedures as
other NIH-12848 waste.

Step 3: Packaging and Labeling for Disposal
All waste containers must be securely sealed and clearly labeled. The label should include:

e The words "Hazardous Waste"

e The full chemical name: "NIH-12848" or "N-(Thiophen-2-yImethyl)-2-(2-
(trifluoromethyl)phenyl)quinazolin-4-amine”

e The concentration and quantity of the waste
e The date of accumulation

e Any associated hazards (e.g., flammabile if in a flammable solvent)

Step 4: Final Disposal

The final disposal of NIH-12848 waste must be handled by a licensed hazardous waste
disposal contractor. Consult with your institution's Environmental Health and Safety (EHS)
office to arrange for pickup and disposal. Do not dispose of NIH-12848 down the drain or in
regular trash.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1678873?utm_src=pdf-body
https://www.benchchem.com/product/b1678873?utm_src=pdf-body
https://www.benchchem.com/product/b1678873?utm_src=pdf-body
https://www.benchchem.com/product/b1678873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of NIH-
12848 waste.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NIH-12848 waste.

Experimental Protocols

No experimental protocols for the specific chemical neutralization or degradation of NIH-12848
for disposal purposes are available in the provided search results. The standard and
recommended procedure is disposal via a certified hazardous waste management service, as
outlined above. Researchers should always consult their institution's specific safety and
disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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